Cas no 1804351-02-7 (2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1804351-02-7
• MF: C₇HClF₃IN₂O₄
• MW: 396.446523427963
• CID: 4835232
• Update Time: 2025-06-09

2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C7HClF3IN2O4/c8-5(15)2-1-3(14(16)17)4(6(12)13-2)18-7(9,10)11/h1H
• InChI Key： DOFNLVRWTXXKGQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(=O)Cl)=N1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 3.4
• Topological Polar Surface Area: 85

Additional information on 2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride

Comprehensive Overview of 2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804351-02-7)

The compound 2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1804351-02-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with iodo, nitro, trifluoromethoxy, and carbonyl chloride functional groups, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like 2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride has surged, driven by advancements in drug discovery and precision agriculture. The compound’s electron-withdrawing groups enhance its reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These properties align with the growing interest in green chemistry and sustainable synthesis, as researchers seek to minimize waste and improve atom economy.

One of the most searched questions related to this compound is: "What are the synthetic applications of 2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride?" The answer lies in its ability to serve as a precursor for heterocyclic compounds, which are pivotal in designing kinase inhibitors and herbicides. Its carbonyl chloride moiety facilitates amide bond formation, a critical step in peptide and polymer chemistry. Additionally, the nitro group can be reduced to an amine, further expanding its utility in medicinal chemistry.

The trifluoromethoxy substituent in 2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride is particularly noteworthy, as it imparts enhanced metabolic stability and lipophilicity to derived molecules. This feature is highly valued in the development of CNS drugs and bioactive agrochemicals, addressing current challenges in blood-brain barrier penetration and pest resistance. Industry trends indicate a rising preference for fluorinated compounds, making this intermediate a focal point for innovation.

From an analytical perspective, CAS No. 1804351-02-7 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in GMP manufacturing. Researchers also explore its crystallographic properties to optimize formulation strategies, a topic gaining traction in materials science forums.

In summary, 2-Iodo-4-nitro-3-(trifluoromethoxy)pyridine-6-carbonyl chloride exemplifies the intersection of structural complexity and functional versatility. Its relevance to cutting-edge fields like targeted therapy and sustainable agriculture ensures continued interest from the scientific community. As synthetic methodologies evolve, this compound is poised to play a pivotal role in addressing global health and environmental challenges.